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‘ Compound of Interest

Compound Name: Methyl 3-methylbenzoate

Cat. No.: B1205846

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides immediate and
essential information for the safe handling and disposal of Methyl 3-methylbenzoate (CAS No: 99-36-5), also known as Methyl m-toluate. Adherenct
these procedures is critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment

Methyl 3-methylbenzoate is classified with the following hazards:

» Causes skin irritation.[1]

o Causes serious eye irritation.[1]

e May cause respiratory irritation.[1]

It is a combustible liquid and should be kept away from heat, sparks, and open flames.[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Methyl 3-methylbenzoate to prevent exposure:

Protection Type Specific Recommendations Rationale

. Chemical resistant gloves (e.g., Nitrile rubber). . . o
Hand Protection . . To prevent skin contact which can cause irritation.[1]
Gloves must be inspected prior to use.[1][3]

Chemical safety goggles or safety glasses. A face . . o
. . . . To protect against serious eye irritation from
Eye and Face Protection shield should be worn when there is a risk of
. splashes or vapors.[1]
splashing.[1]

. . Wear suitable protective clothing, such as a lab . .
Skin and Body Protection To prevent accidental skin contact.
coat. Safety shoes are also recommended.[1]

In case of inadequate ventilation or when exposure L . .
. . o To avoid inhalation of vapors which may cause
Respiratory Protection limits may be exceeded, use a NIOSH (US) or EN

. respiratory irritation.[1]
166 (EU) approved respirator.[1][3]

Operational Plan: Step-by-Step Handling Procedure

* Preparation:
o Ensure that an emergency eye wash fountain and safety shower are immediately accessible.[1]
o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o Assemble all necessary equipment and materials before beginning work to minimize movement and potential for spills.
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o Inspect all PPE for integrity before use.
« Handling:

o Avoid breathing fumes, mist, spray, or vapors.[1]

o

Dispense the chemical carefully to avoid splashing.

o

Keep the container tightly closed when not in use.[4]

o Avoid contact with skin and eyes.[1]

o]

Do not eat, drink, or smoke in the handling area.[1][4]

o

Wash hands thoroughly with soap and water after handling.[1][3]
* Storage:

o Store in a cool, dry, and well-ventilated area.[1][4]

o Keep away from heat, sparks, and open flames.[1][2]

o Store separately from strong oxidizing agents.[1]

Emergency Procedures

Exposure Scenario Immediate Action

Inhalati Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
nhalation
not breathing, give artificial respiration. Seek immediate medical attention.[1][4]

Skin Contact Immediately remove contaminated clothing. Wash the affected area with plenty
in Contac
of soap and water. Seek medical attention if irritation persists.[1][4]

Immediately flush eyes with plenty of water for at least 15 minutes, holding the
Eye Contact eyelids open. Remove contact lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[1][4]

Do NOT induce vomiting. Rinse mouth with water. Never give anything by

Ingestion . . . . ;
mouth to an unconscious person. Seek immediate medical attention.[1][3][4]
Evacuate the area. Wear appropriate PPE. For small spills, absorb with an inert

Spill dry material and place in a suitable container for disposal. For large spills, dike
the area to prevent spreading. Ventilate the area.[1][3]

Fire Use alcohol-resistant foam, carbon dioxide, or dry powder to extinguish.[1]

Disposal Plan

« Waste Chemical: Dispose of Methyl 3-methylbenzoate through a licensed waste disposal company. It may be removed to an authorized incinerat
equipped with an afterburner and scrubber.[1]

« Contaminated Packaging: Empty containers should be treated as hazardous waste and disposed of in the same manner as the chemical. Do not re
empty containers.

Quantitative Data Summary
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Property Value
CAS Number 99-36-5
Molecular Formula C9H1002

Flash Point 83 °C (181.4 °F)[5]

Boiling Point 199 °C (390.2 °F)[5]

HMIS Rating Health: 2, Flammability: 1, Physical Hazard: O[1]
NFPA Rating Health: 2, Fire: 1, Reactivity: O[1]

graph "Methyl 3 methylbenzoate Handling Workflow" {

graph [rankdir="TB", splines=ortho, nodesep=0.6];

node [shape=box, style="filled", fontname="Arial", fontsize=12];

edge [fontname="Arial", fontsize=10];

subgraph "cluster prep" {

label="1. Preparation Phase";

style="filled";

fillcolor="#F1F3F4";

node [fillcolor="#FFFFFF", fontcolor="#202124"];

prep_ppe [label="Don Appropriate PPE\n(Gloves, Goggles, Lab Coat)"];
prep_vent [label="Ensure Proper Ventilation\n(Fume Hood)"];
prep emergency [label="Verify Emergency Equipment\n(Eyewash, Shower)"];

subgraph "cluster _handling" {

label="2. Handling Phase";

style="filled";

fillcolor="#F1F3F4";

node [fillcolor="#FFFFFF", fontcolor="#202124"];

handle chemical [label="Handle Methyl 3-methylbenzoate"];
handle storage [label="Store Properly\n(Cool, Dry, Ventilated)"];

subgraph "cluster disposal" {

label="3. Disposal Phase";

style="filled";

fillcolor="#F1F3F4";

node [fillcolor="#FFFFFF", fontcolor="#202124"];
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dispose waste [label="Dispose of Chemical Waste\n(Authorized Vendor)"];
dispose container [label="Dispose of Contaminated\nContainers"];

subgraph "cluster emergency" {

label="4. Emergency Response";

style="filled";

fillcolor="#EA4335";

node [fillcolor="#FFFFFF", fontcolor="#202124"];

emergency spill [label="Spill Response"];
emergency exposure [label="Exposure Response\n(First Aid)"];
emergency fire [label="Fire Response"];

// Workflow Logic

prep ppe -> handle chemical;

prep vent -> handle chemical;
prep_emergency -> handle chemical;

handle chemical -> handle storage [label="Post-use"];
handle chemical -> dispose waste [label="Waste Generation"];
dispose waste -> dispose container;

// Emergency Connections

handle chemical -> emergency spill [style=dashed, color="#EA4335", arrowhead=vee, label="If Spill Occurs"];
handle chemical -> emergency exposure [style=dashed, color="#EA4335", arrowhead=vee, label="If Exposure Occur
handle chemical -> emergency fire [style=dashed, color="#EA4335", arrowhead=vee, label="If Fire Occurs"];

}

Caption: Workflow for handling Methyl 3-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling Methyl 3-methylbenzoate]. BenchChem, [2025]. [Onli
PDF]. Available at: [https://www.benchchem.com/product/b1205846#personal-protective-equipment-for-handling-methyl-3-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, Hastt

empowering scientists and researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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